Cas no 1303973-00-3 ((3-fluoro-4-piperidyl)methanol)

• Product Name: (3-fluoro-4-piperidyl)methanol
• CAS No: 1303973-00-3
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• CID: 5099155
• Update Time: 2026-03-03

(3-fluoro-4-piperidyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-fluoropiperidin-4-yl)methanol
• (3-fluoro-4-piperidyl)methanol

• Inchi： 1S/C6H12FNO/c7-6-3-8-2-1-5(6)4-9/h5-6,8-9H,1-4H2
• InChI Key： UGVSTHXRRQMAJG-UHFFFAOYSA-N
• SMILES： N1CCC(CO)C(F)C1

Additional information on (3-fluoro-4-piperidyl)methanol

Introduction to (3-fluoro-4-piperidyl)methanol (CAS No. 1303973-00-3)

(3-fluoro-4-piperidyl)methanol, with the CAS number 1303973-00-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluoro substituent and a piperidine ring makes it an intriguing candidate for further exploration, particularly in the design of novel therapeutic agents.

The chemical structure of (3-fluoro-4-piperidyl)methanol consists of a hydroxymethyl group attached to a piperidine ring, which is further substituted with a fluorine atom at the 3-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable building block for medicinal chemists. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

In recent years, there has been a growing interest in fluorinated piperidine derivatives due to their broad spectrum of biological activities. These compounds have been explored in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. The piperidine moiety is particularly well-suited for CNS drug development due to its ability to cross the blood-brain barrier and interact with a variety of neurotransmitter receptors.

One of the most compelling aspects of (3-fluoro-4-piperidyl)methanol is its potential as a precursor for more complex molecules. By serving as a scaffold, this compound can be modified through various chemical reactions to produce derivatives with enhanced pharmacological properties. For instance, it can be coupled with carboxylic acids or amines to form amides or esters, respectively, which are common functional groups in drug molecules.

The synthesis of (3-fluoro-4-piperidyl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated piperidine precursors followed by reduction or hydroxylation steps. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve efficiency and selectivity.

The pharmacological evaluation of (3-fluoro-4-piperidyl)methanol has revealed several promising activities. Preclinical studies have shown that this compound exhibits moderate affinity for certain serotonin receptors, suggesting potential applications in the treatment of depression and anxiety disorders. Additionally, its interaction with other biological targets has been explored, indicating possible uses in managing pain and inflammation.

The impact of the fluoro substituent on the biological activity of (3-fluoro-4-piperidyl)methanol cannot be overstated. Fluorine atoms are known to enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. This property is particularly valuable in drug development, as it can lead to longer half-lives and improved bioavailability. Furthermore, fluorine atoms can influence binding interactions by increasing lipophilicity and altering electronic distributions at binding sites.

In conclusion, (3-fluoro-4-piperidyl)methanol (CAS No. 1303973-00-3) represents a promising compound in pharmaceutical research. Its unique structural features and potential applications make it an attractive candidate for further investigation. As our understanding of fluorinated compounds continues to grow, it is likely that more derivatives based on this scaffold will emerge as viable therapeutic agents.